Cas no 2580218-01-3 (4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid
• CAS No: 2580218-01-3
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 5662538
• PubChem ID: 165894231
• Update Time: 2025-10-24

4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-2-(methylsulfanyl)benzoic acid
• EN300-27731050
• 2580218-01-3
• 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid

• Inchi： 1S/C13H17NO4S/c1-13(2,3)18-12(17)14-8-5-6-9(11(15)16)10(7-8)19-4/h5-7H,1-4H3,(H,14,17)(H,15,16)
• InChI Key： UJJJPBJFZJZKNF-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(=O)O)C=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.08782920g/mol
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 101Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid

4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid: A Comprehensive Overview

The compound 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid, with CAS No. 2580218-01-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a tert-butoxy carbonyl amino group and a methylsulfanyl substituent attached to a benzoic acid backbone. These functional groups contribute to its diverse chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid in the context of its pharmacokinetic profile and bioavailability. Researchers have demonstrated that the tert-butoxy carbonyl amino group plays a critical role in enhancing the compound's solubility and stability, making it an attractive candidate for drug delivery systems. Furthermore, the methylsulfanyl group has been shown to exhibit antioxidant properties, which may be beneficial in combating oxidative stress-related diseases.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. By leveraging its structural versatility, chemists have successfully incorporated 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid into various drug design strategies. For instance, recent advancements in medicinal chemistry have utilized this compound as a key building block for developing inhibitors targeting specific enzymes involved in cancer progression.

The synthesis of 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid has also been optimized through innovative chemical methodologies. Green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, have significantly improved the efficiency and sustainability of its production. These developments underscore the compound's importance not only as a research tool but also as a commercially viable product.

In terms of biological activity, 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid has demonstrated potent anti-inflammatory and anti-proliferative effects in preclinical models. Its ability to modulate key signaling pathways involved in inflammation and cell cycle regulation makes it a compelling candidate for therapeutic interventions in chronic inflammatory diseases and oncology.

Moreover, recent investigations into the toxicological profile of this compound have provided valuable insights into its safety profile. Studies conducted on animal models suggest that 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. These findings further bolster its potential as a safe and effective therapeutic agent.

In conclusion, 4-{(tert-butoxy)carbonylamino}-2-(methylsulfanyl)benzoic acid represents a significant advancement in the realm of organic chemistry and pharmacology. Its unique structural features, coupled with its promising biological activity and favorable safety profile, position it as a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, it is poised to make a substantial impact on the field of medicinal chemistry.